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Compound of Interest

Compound Name: 6-Hydroxynicotinonitrile

Cat. No.: B3416829

Essential Safety and Handling Guide for 6-
Hydroxynicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 6-
Hydroxynicotinonitrile (CAS No. 95891-30-8). As a Senior Application Scientist, this
document is structured to deliver not just procedural steps, but the scientific reasoning behind
them, ensuring a culture of safety and excellence in your laboratory.

Hazard Analysis and Core Properties

6-Hydroxynicotinonitrile is a heterocyclic organic compound featuring a pyridine ring
substituted with hydroxyl and nitrile functional groups.[1] This structure dictates its reactivity
and potential hazards. It is a white to yellow solid at room temperature.

A thorough understanding of its hazard profile is the foundation of safe handling.
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Property

Valuel/Information

Source(s)

Molecular Formula

C6H4N20

[1]2]

Molecular Weight

120.11 g/mol

[1](2]

Appearance

White to yellow solid

GHS Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH332: Harmful if
inhaledH335: May cause

respiratory irritation

GHS Precautionary

Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP280: Wear protective
gloves/protective clothing/eye
protection/face
protectionP305+P351+P338: [2]
IF IN EYES: Rinse cautiously

with water for several minutes.
Remove contact lenses, if

present and easy to do.

Continue rinsing.

Personal Protective Equipment (PPE): Your First

Line of Defense

The selection of appropriate PPE is non-negotiable. The causality behind these choices is

rooted in preventing exposure through all potential routes: inhalation, dermal contact, and

ocular contact.

Hand Protection

e Glove Type: Nitrile gloves are the standard for handling chemicals of this nature due to their

broad resistance to a variety of chemicals, including acids, oils, and solvents.[3][4] They also
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offer good puncture resistance.[5]

e Glove Thickness: For incidental contact, a standard disposable nitrile glove (4-6 mil) is
generally sufficient. For prolonged handling or in the event of a spill, heavier-duty nitrile
gloves (8-12 mil) are recommended.[3]

 Inspection and Replacement: Always inspect gloves for tears or punctures before use. If
contact with 6-Hydroxynicotinonitrile occurs, remove and replace the gloves immediately.
Never reuse disposable gloves.[6]

Eye and Face Protection

o Standard Operations: Chemical safety goggles with side shields are mandatory to protect
against splashes.

» High-Risk Operations: When there is a significant risk of splashing or aerosol generation, a
face shield should be worn in addition to safety goggles.

Body Protection

e A standard, fully-buttoned laboratory coat should be worn to protect against skin contact.

Respiratory Protection

 All handling of 6-Hydroxynicotinonitrile powder should be conducted within a certified
chemical fume hood to minimize the risk of inhalation.

Operational Plan: From Receipt to Use

A systematic approach to handling ensures safety at every stage.

Receiving and Storage

o Storage Conditions: Store 6-Hydroxynicotinonitrile in a tightly sealed container in a cool,
dry, and well-ventilated area.[7] Keep it away from incompatible materials, such as strong
oxidizing agents.[8]

e Labeling: Ensure all containers are clearly labeled with the full chemical name and
associated hazards.
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Handling Procedures

» Preparation: Before handling, ensure the chemical fume hood is functioning correctly and the
work area is clean and uncluttered. Have a spill kit readily accessible.

o Weighing and Transfer:

o Perform all weighing and transfers of the solid material within a chemical fume hood to
prevent inhalation of dust.

o Use appropriate tools (e.g., spatulas) to handle the powder. Avoid creating dust.

 In Solution: When working with solutions of 6-Hydroxynicotinonitrile, be mindful of the
solvent's hazards in addition to the compound itself.

Emergency Procedures: Preparedness is Key

Accidents can happen. A clear and practiced emergency plan is crucial.

In Case of Exposure

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[9] Seek immediate medical attention.[10]

o Skin Contact: Promptly wash the affected area with soap and plenty of water.[11] Remove
any contaminated clothing. If irritation persists, seek medical attention.[12]

 Inhalation: Move the affected person to fresh air at once. If breathing is difficult or has
stopped, administer artificial respiration and seek immediate medical attention.[11]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[8]

Spill Response

o Evacuate and Alert: Evacuate the immediate area and alert nearby personnel.

» Control Ignition Sources: If the situation involves flammable solvents, eliminate all potential
ignition sources.
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o Containment: For small spills, use a non-combustible absorbent material like sand or
vermiculite to contain the spill.[12]

e Cleanup:
o Wearing appropriate PPE, carefully sweep or scoop up the absorbed material.
o Place the waste into a clearly labeled, sealed container for hazardous waste disposal.

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials should be disposed of as hazardous waste.

Disposal Plan: Responsible Stewardship

Proper disposal is a critical final step to protect both personnel and the environment.

Waste Segregation and Collection

e Solid Waste: Collect all solid 6-Hydroxynicotinonitrile waste, including contaminated weigh
boats and spatulas, in a designated hazardous waste container.

o Contaminated Materials: Any disposable items that have come into contact with the
chemical, such as gloves, absorbent pads, and paper towels, must be disposed of as
hazardous waste.

e Solutions: Liquid waste containing 6-Hydroxynicotinonitrile should be collected in a
separate, clearly labeled hazardous waste container. Do not pour down the drain.

Final Disposal

o All waste containing 6-Hydroxynicotinonitrile is considered hazardous waste.

e The recommended method of disposal for pyridine-based compounds is incineration at a
licensed hazardous waste facility.[13][14]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
proper disposal in accordance with all local, state, and federal regulations.
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Workflow Visualization

The following diagram illustrates the key decision points and actions for the safe handling and
disposal of 6-Hydroxynicotinonitrile.

Caption: Workflow for Safe Handling of 6-Hydroxynicotinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3416829#personal-protective-equipment-for-
handling-6-hydroxynicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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